Cas no 7182-08-3 (Morpholine,4-(1-cyclohepten-1-yl)-)
Morpholine,4-(1-cyclohepten-1-yl)- is a specialized heterocyclic compound featuring a morpholine ring substituted with a cycloheptenyl group. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical applications. The cycloheptenyl moiety enhances steric and electronic properties, facilitating selective reactions in complex molecular frameworks. Its morpholine component contributes to solubility and stability, particularly in polar solvents. The compound is often employed as an intermediate in the synthesis of bioactive molecules, where its balanced lipophilicity and conformational flexibility are advantageous. Careful handling is recommended due to potential reactivity under specific conditions.
7182-08-3 structure
Product Name:Morpholine,4-(1-cyclohepten-1-yl)-
CAS No:7182-08-3
MF:C11H19NO
MW:181.274663209915
CID:565297
PubChem ID:306092
Update Time:2025-06-08
Morpholine,4-(1-cyclohepten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine,4-(1-cyclohepten-1-yl)-
- 1-MORPHOLINO-1-CYCLOHEPTENE
- 7182-08-3
- HLVQJUUPEMTTIS-UHFFFAOYSA-N
- 4-(1-Cyclohepten-1-yl)morpholine #
- Morpholine, 4-(1-cyclohepten-1-yl)-
- 4-(cyclohepten-1-yl)morpholine
- NSC-203403
- NSC203403
- 1-morpholino-1-cyclo-heptene
- DTXSID20308398
- FT-0734216
- InChI=1/C11H19NO/c1-2-4-6-11(5-3-1)12-7-9-13-10-8-12/h5H,1-4,6-10H
- 4-cyclohept-1-en-1-ylmorpholine
- AKOS006229263
- 4-(1-Cyclohepten-1-yl)morpholine
- 1-Morpholine-1-cycloheptene
- 4-(CYCLOHEPT-1-EN-1-YL)MORPHOLINE
- SCHEMBL1637792
-
- Inchi: 1S/C11H19NO/c1-2-4-6-11(5-3-1)12-7-9-13-10-8-12/h5H,1-4,6-10H2
- InChI Key: HLVQJUUPEMTTIS-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=CCCCCC1
Computed Properties
- Exact Mass: 181.14700
- Monoisotopic Mass: 181.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 0.994 g/mL at 25 °C(lit.)
- Boiling Point: 108 °C/4 mmHg(lit.)
- Flash Point: 94 °C
- Refractive Index: n20/D 1.509(lit.)
- PSA: 12.47000
- LogP: 2.10450
Morpholine,4-(1-cyclohepten-1-yl)- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Morpholine,4-(1-cyclohepten-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00FU71-250mg |
1-MORPHOLINO-1-CYCLOHEPTENE |
7182-08-3 | 95% | 250mg |
$307.00 | 2025-02-27 | |
| A2B Chem LLC | AH38173-250mg |
1-MORPHOLINO-1-CYCLOHEPTENE |
7182-08-3 | 95% | 250mg |
$295.00 | 2024-04-19 |
Morpholine,4-(1-cyclohepten-1-yl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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